![molecular formula C19H19NO3 B2560480 (2E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one CAS No. 2097939-85-8](/img/structure/B2560480.png)
(2E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
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Description
(2E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H19NO3 and its molecular weight is 309.365. The purity is usually 95%.
BenchChem offers high-quality (2E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies
Research has focused on developing novel synthetic routes to create furans, pyrroles, and related compounds due to their importance in natural products and drug molecules. For example, a study introduces methods for preparing 2-substituted 3-furfurals starting from various furfural derivatives, which are key synthons in chemical synthesis. These compounds are utilized in constructing complex molecules, demonstrating the broad applicability of furans in synthesis (Kelly, Kerrigan, & Walsh, 2008). Similarly, an efficient metal-free method for synthesizing polysubstituted pyrroles showcases the versatility of these heterocycles in creating diverse molecular architectures (Kumar, Rāmānand, & Tadigoppula, 2017).
Natural Products and Pharmaceutical Agents
The synthesis of novel coumarin derivatives, incorporating benzofuran units, highlights the role of these scaffolds in generating compounds with potential antimicrobial activity. This exemplifies the pharmaceutical relevance of benzofuran derivatives (Al-Haiza, Mostafa, & El-kady, 2003). Moreover, the study on the synthesis of tetra-substituted furan[3,2-b]pyrroles from furaldehyde demonstrates the importance of these structures as isosteres for the indole scaffold, which is prevalent in many biologically active compounds (Milkiewicz, Parks, & Lu, 2003).
Material Science and Green Chemistry
The development of green chemistry approaches, such as the metal-free synthesis of polysubstituted pyrroles using surfactants in an aqueous medium, reflects the growing emphasis on sustainable and environmentally friendly chemical synthesis. These methodologies not only provide access to complex heterocycles but also align with principles of green chemistry by minimizing hazardous reagents and utilizing water as a solvent (Kumar, Rāmānand, & Tadigoppula, 2017).
properties
IUPAC Name |
(E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c21-19(6-4-17-2-1-10-22-17)20-9-7-16(13-20)14-3-5-18-15(12-14)8-11-23-18/h1-6,10,12,16H,7-9,11,13H2/b6-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZSYYPAKRLAOJH-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCC3)C(=O)C=CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCC3)C(=O)/C=C/C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
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